Cas no 914219-06-0 (4-chloro-2-methylpyridine-3-carboxylic acid)

4-Chloro-2-methylpyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a chloro-substituted pyridine core with a methyl group at the 2-position and a carboxylic acid functionality at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biologically active molecules. The chloro and carboxylic acid groups offer reactive sites for further functionalization, enabling diverse derivatization pathways. Its well-defined purity and stability ensure consistent performance in coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound is particularly useful in medicinal chemistry for developing targeted therapeutics due to its balanced reactivity and compatibility with common synthetic protocols.

4-chloro-2-methylpyridine-3-carboxylic acid structure

914219-06-0 structure

Product Name:4-chloro-2-methylpyridine-3-carboxylic acid

CAS No:914219-06-0

MF:C₇H₆ClNO₂

MW:171.581040859222

CID:996385

PubChem ID:29922846

Update Time:2025-10-17

4-chloro-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methylnicotinic acid
- 4-Chloro-2-methylpyridinecarboxylic Acid
- 4-CHLORO-2-METHYL-NICOTINIC ACID
- 4-chloro-2-methylpyridine-3-carboxylic acid
- 4-CHLORO-2-METHYL-NICOTINICACID
- DTXSID50652199
- AB49266
- FT-0725254
- SCHEMBL21816259
- AKOS006288112
- 914219-06-0
- 4-Chloro-2-methylnicotinicacid
- AC-27981
- EN300-148662
- DB-079014
- MDL： MFCD09029455
- Inchi： 1S/C7H6ClNO2/c1-4-6(7(10)11)5(8)2-3-9-4/h2-3H,1H3,(H,10,11)
- InChI Key： SJURQBMTXUBKKS-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 171.0087061g/mol
Monoisotopic Mass: 171.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 297.9±35.0℃ at 760 mmHg
Flash Point: 134.0±25.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-2-methylpyridine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-chloro-2-methylpyridine-3-carboxylic acid Pricemore >>

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